1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]imidazole

• IUPAC Name: 1-[3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]imidazole
• InChI: InChI=1S/C16H19N3O/c1-3-13(4-1)19-10-15(19)11-20-16-6-2-5-14(9-16)18-8-7-17-12-18/h2,5-9,12-13,15H,1,3-4,10-11H2
• InChI Key: AHEBQDFOWJMIAP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2CC2COC3=CC=CC(=C3)N4C=CN=C4
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol
• CAS No.: 2411287-42-6

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, depending on their biological activities. For example, some imidazole derivatives show antibacterial activity by inhibiting bacterial protein synthesis.

Safety and Hazards

The safety and hazards of imidazole and its derivatives depend on their specific structures and uses. Some imidazole derivatives are used as drugs and have been tested for safety in humans.

Future Directions

The future directions in the research of imidazole and its derivatives could involve the development of new drugs with improved efficacy and safety profiles. There is a great importance of heterocyclic ring containing drugs.